Cas no 1870450-63-7 (4-Chloro-3-methylsulfonyl-N-prop-2-ynylaniline)

• Product Name: 4-Chloro-3-methylsulfonyl-N-prop-2-ynylaniline
• CAS No: 1870450-63-7
• MF: C₁₀H₁₀ClNO₂S
• MW: 243.709900379181
• CID: 5453680
• PubChem ID: 146083075
• Update Time: 2025-11-03

4-Chloro-3-methylsulfonyl-N-prop-2-ynylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(methylsulfonyl)-N-2-propyn-1-ylbenzenamine
• 4-chloro-3-methanesulfonyl-N-(prop-2-yn-1-yl)aniline
• 4-Chloro-3-methylsulfonyl-N-prop-2-ynylaniline
• Z1822552537
• EN300-10121914
• 1870450-63-7

• Inchi： 1S/C10H10ClNO2S/c1-3-6-12-8-4-5-9(11)10(7-8)15(2,13)14/h1,4-5,7,12H,6H2,2H3
• InChI Key： UHBXPNDFINGKEP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(C)(=O)=O)NCC#C

Computed Properties

• Exact Mass: 243.0120774g/mol
• Monoisotopic Mass: 243.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.358±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 470.8±45.0 °C(Predicted)
• pka: 1.09±0.50(Predicted)

Additional information on 4-Chloro-3-methylsulfonyl-N-prop-2-ynylaniline

Comprehensive Overview of 4-Chloro-3-methylsulfonyl-N-prop-2-ynylaniline (CAS No. 1870450-63-7)

4-Chloro-3-methylsulfonyl-N-prop-2-ynylaniline (CAS No. 1870450-63-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique chloro and methylsulfonyl functional groups, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its prop-2-ynyl moiety, which offers versatility in synthetic chemistry.

In recent years, the demand for sulfonyl-containing compounds like 4-Chloro-3-methylsulfonyl-N-prop-2-ynylaniline has surged due to their role in designing bioactive molecules. The compound's aniline backbone is a common scaffold in medicinal chemistry, making it a valuable intermediate for developing targeted therapies. Its CAS No. 1870450-63-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the trending topics surrounding 4-Chloro-3-methylsulfonyl-N-prop-2-ynylaniline is its potential application in cancer research. Scientists are investigating its interactions with kinase inhibitors, a hot topic in oncology. Additionally, its methylsulfonyl group is being studied for its role in enhancing drug solubility and bioavailability, which are critical factors in modern drug formulation.

From an industrial perspective, CAS No. 1870450-63-7 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce this compound, minimizing waste and energy consumption. This aligns with the broader trend of sustainable chemical manufacturing, a topic frequently queried in search engines.

The compound's prop-2-ynyl group also makes it a candidate for click chemistry applications, a rapidly evolving field in material science. Its ability to participate in Huisgen cycloaddition reactions is particularly noteworthy, as this enables the creation of complex molecular architectures with high precision. This has led to increased interest in CAS No. 1870450-63-7 among polymer scientists and nanotechnology researchers.

In summary, 4-Chloro-3-methylsulfonyl-N-prop-2-ynylaniline (CAS No. 1870450-63-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in areas like drug discovery, sustainable chemistry, and advanced materials. As scientific inquiries continue to grow, this compound remains a key player in innovative chemical solutions.